Cas no 1259236-11-7 (1-methyl-N'-[2-(4-methylphenyl)ethenesulfonyl]-1H-pyrrole-2-carbohydrazide)

• Product Name: 1-methyl-N'-[2-(4-methylphenyl)ethenesulfonyl]-1H-pyrrole-2-carbohydrazide
• CAS No: 1259236-11-7
• MF: C₁₅H₁₇N₃O₃S
• MW: 319.37878203392
• CID: 6563909
• PubChem ID: 51121354
• Update Time: 2025-10-30

1-methyl-N'-[2-(4-methylphenyl)ethenesulfonyl]-1H-pyrrole-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N'-[(E)-2-(4-methylphenyl)ethenyl]sulfonylpyrrole-2-carbohydrazide
• 1-methyl-N'-[2-(4-methylphenyl)ethenesulfonyl]-1H-pyrrole-2-carbohydrazide
• Z737890176
• EN300-26590424
• 1259236-11-7

• Inchi： 1S/C15H17N3O3S/c1-12-5-7-13(8-6-12)9-11-22(20,21)17-16-15(19)14-4-3-10-18(14)2/h3-11,17H,1-2H3,(H,16,19)/b11-9+
• InChI Key： KPDZGIWIKGYQGE-PKNBQFBNSA-N
• SMILES： S(/C=C/C1C=CC(C)=CC=1)(NNC(C1=CC=CN1C)=O)(=O)=O

Computed Properties

• Exact Mass: 319.09906259g/mol
• Monoisotopic Mass: 319.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 88.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-methyl-N'-[2-(4-methylphenyl)ethenesulfonyl]-1H-pyrrole-2-carbohydrazide

Introduction to 1-methyl-N'-[2-(4-methylphenyl)ethenesulfonyl]-1H-pyrrole-2-carbohydrazide (CAS No. 1259236-11-7)

1-methyl-N'-[2-(4-methylphenyl)ethenesulfonyl]-1H-pyrrole-2-carbohydrazide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1259236-11-7, belongs to a class of molecules that exhibit promising properties for further research and development in drug discovery. The molecular structure of this compound incorporates several key functional groups, including a pyrrole ring, an amine group, and a sulfonyl moiety, which contribute to its reactivity and potential interactions with biological targets.

The presence of a 4-methylphenyl group in the molecule suggests that it may exhibit aromatic properties, which are often associated with enhanced binding affinity to biological receptors. Additionally, the ethenesulfonyl group introduces a polar region that could facilitate interactions with hydrophilic residues in protein targets. These structural elements make 1-methyl-N'-[2-(4-methylphenyl)ethenesulfonyl]-1H-pyrrole-2-carbohydrazide a compelling candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the exploration of heterocyclic compounds for their potential applications in medicine. Pyrrole derivatives, in particular, have been extensively studied due to their diverse biological activities. The compound in question, with its unique combination of functional groups, is positioned at the intersection of several pharmacophores that are known to interact with various biological pathways. This makes it an attractive scaffold for medicinal chemists seeking to design molecules with tailored biological properties.

The synthesis of 1-methyl-N'-[2-(4-methylphenyl)ethenesulfonyl]-1H-pyrrole-2-carbohydrazide involves a multi-step process that requires careful consideration of reaction conditions and reagent selection. The synthesis typically begins with the preparation of the pyrrole core, followed by functionalization with the appropriate substituents. The introduction of the sulfonyl group and the amine moiety are critical steps that require precise control to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular architecture efficiently.

The pharmacological profile of 1-methyl-N'-[2-(4-methylphenyl)ethenesulfonyl]-1H-pyrrole-2-carbohydrazide has not yet been fully elucidated, but preliminary studies suggest that it may exhibit a range of biological activities. Research has indicated potential interactions with enzymes and receptors involved in inflammatory pathways, making it a candidate for further investigation in the treatment of inflammatory diseases. Additionally, its structural features suggest that it may have antimicrobial properties, which could be valuable in the development of new antibiotics or antifungal agents.

The compound's potential as a drug candidate is further supported by computational studies that have been conducted using molecular modeling techniques. These studies have provided insights into how the molecule might interact with biological targets at the atomic level. By predicting binding affinities and identifying key interaction points, researchers can design more targeted experiments to validate these findings experimentally. Such computational approaches are becoming increasingly integral to drug discovery processes, as they allow for rapid screening of large libraries of compounds and identification of promising candidates.

In conclusion, 1-methyl-N'-[2-(4-methylphenyl)ethenesulfonyl]-1H-pyrrole-2-carbohydrazide represents an exciting opportunity for researchers in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in the development of novel therapeutic agents. The continued exploration of its pharmacological properties will likely yield valuable insights into new treatment strategies for various diseases.